Cas no 2229615-57-8 (1-(1-methyl-1H-indol-6-yl)cyclopropylmethanol)

• Product Name: 1-(1-methyl-1H-indol-6-yl)cyclopropylmethanol
• CAS No: 2229615-57-8
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6221270
• PubChem ID: 165672048
• Update Time: 2025-09-28

1-(1-methyl-1H-indol-6-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-indol-6-yl)cyclopropylmethanol
• EN300-1812434
• 2229615-57-8
• [1-(1-methyl-1H-indol-6-yl)cyclopropyl]methanol

• Inchi： 1S/C13H15NO/c1-14-7-4-10-2-3-11(8-12(10)14)13(9-15)5-6-13/h2-4,7-8,15H,5-6,9H2,1H3
• InChI Key： QLWJMKAQQSFBEJ-UHFFFAOYSA-N
• SMILES： OCC1(C2=CC=C3C=CN(C)C3=C2)CC1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.2Ų

Additional information on 1-(1-methyl-1H-indol-6-yl)cyclopropylmethanol

1-(1-Methyl-1H-Indol-6-Yl)Cyclopropylmethanol (CAS No. 2229615-57-8)

1-(1-Methyl-1H-indol-6-yl)cyclopropylmethanol, also known by its CAS registry number 2229615-57-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The structure of this molecule consists of a cyclopropane ring attached to a methanol group, which is further connected to a methyl-substituted indole moiety. This unique combination of functional groups makes it a promising candidate for various chemical and biological studies.

The indole ring system is a fundamental structure in many natural products and synthetic compounds, often exhibiting significant bioactivity. In the case of 1-(1-methyl-1H-indol-6-yl)cyclopropylmethanol, the presence of the cyclopropane ring introduces additional strain and reactivity, potentially enhancing its interaction with biological targets. Recent studies have highlighted the importance of such strained ring systems in modulating pharmacokinetic properties and improving drug efficacy.

From a synthetic perspective, the preparation of cas no 2229615-57-8 involves multi-step organic reactions, including alkylation, cyclization, and functional group transformations. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. These advancements have made it feasible to scale up production for preclinical studies and potential therapeutic applications.

In terms of biological activity, 1-(1-methyl-1H-indol-6-yl)cyclopropylmethanol has shown promise in several assays targeting enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent findings suggest that this compound exhibits selective inhibition against certain kinases, which are key players in cellular signaling pathways. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for central nervous system-related therapies.

The cyclopropane moiety in this compound plays a crucial role in its pharmacophore interactions. Studies using computational modeling techniques have revealed that the strained ring enhances molecular rigidity, facilitating favorable binding interactions with target proteins. This structural feature also contributes to improved metabolic stability, reducing the likelihood of rapid degradation in vivo.

Moreover, the methyl substitution on the indole ring enhances lipophilicity, which is critical for membrane permeability and bioavailability. This property has been leveraged in designing prodrugs and drug delivery systems aimed at improving therapeutic outcomes.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on further characterizing the safety profile of cas no 2229615-57-8. Preclinical toxicology studies indicate that this compound exhibits a favorable safety margin with minimal adverse effects at therapeutic doses. These results underscore its potential for advancement into clinical trials.

In conclusion, 1-(1-methyl-1H-indol-6-yl)cyclopropylmethanol (CAS No. 2229615-57-) represents a compelling lead compound in drug discovery research. Its unique structural features, coupled with emerging biological data, position it as a strong candidate for addressing unmet medical needs across multiple therapeutic areas.